1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione

• CAS No.: 648431-07-6
• Molecular Formula: C15H11ClN2O3
• Molecular Weight: 302.71 g/mol
• IUPAC Name: 1-(4-chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione
• InChI: InChI=1S/C15H11ClN2O3/c16-10-4-6-18-13(7-10)15(21)9-11(19)8-14(20)12-3-1-2-5-17-12/h1-7H,8-9H2
• InChI Key: XYUWADASSSSEBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)CC(=O)CC(=O)C2=NC=CC(=C2)Cl

Description

1-(4-Chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione is a useful research compound. Its molecular formula is C15H11ClN2O3 and its molecular weight is 302.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 21.3 g (131 mmol) of 1-pyridin-2-ylbutane-1,3-dione and 36.3 g (196 mmol) of ethyl 4-chloropyridine-2-carboxylate in 100 ml of absolute tetrahydrofuran is added dropwise to 10.43 g (261 mmol, about 60% dispersion) of sodium hydride in 200 ml of absolute tetrahydrofuran at the boiling point over the course of two hours. The mixture is stirred for another two hours at 70° C., evaporated on a rotary evaporator, and 200 ml of water are subsequently added cautiously at 4° C. The mixture is rendered neutral with 5N hydrochloric acid, and 1-(4-chloropyridin-2-yl)-5-pyridin-2-ylpentane-1,3,5-trione is filtered off as a yellowish green solid The dried, sparingly soluble product is processed further without any particular purification steps.